Eltoprazine hydrochloride

Catalog No.
S600551
CAS No.
98224-03-4
M.F
C12H16N2O2
M. Wt
220.27 g/mol
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Eltoprazine hydrochloride

CAS Number

98224-03-4

Product Name

Eltoprazine hydrochloride

IUPAC Name

1-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine;hydrochloride

Molecular Formula

C12H16N2O2

Molecular Weight

220.27 g/mol

InChI

InChI=1S/C12H16N2O2.ClH/c1-2-10(14-6-4-13-5-7-14)12-11(3-1)15-8-9-16-12;/h1-3,13H,4-9H2;1H

InChI Key

WVLHGCRWEHCIOT-UHFFFAOYSA-N

SMILES

C1CN(CCN1)C2=C3C(=CC=C2)OCCO3.Cl

Synonyms

1-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine, DU 28853, DU-28853, eltoprazine, eltoprazine hydrochloride, piperazine, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-, hydrochloride

Canonical SMILES

C1CN(CCN1)C2=C3C(=CC=C2)OCCO3

Antiaggressive Effects

Eltoprazine hydrochloride has been extensively studied for its antiaggressive properties. Research in rodents suggests it can significantly reduce aggression in various contexts, including intermale aggression, territorial aggression, and predatory aggression []. These findings suggest its potential for treating aggressive behaviors in humans, although further research is needed to determine its efficacy and safety in this context [].

Anxiolytic Effects

Some studies have explored the potential anxiolytic (anti-anxiety) effects of eltoprazine hydrochloride. Research in mice suggests it may increase exploration of unfamiliar environments, which could be indicative of reduced anxiety []. However, further investigation is needed to confirm these findings and understand the underlying mechanisms of its potential anxiolytic effects [].

Other Research Applications

Eltoprazine hydrochloride has also been investigated for its effects on various other behaviors and functions. These include:

  • Maternal behavior: Studies in mice suggest eltoprazine may not significantly affect maternal behaviors like pup retrieval and nursing [].
  • Reactivity to odors: Eltoprazine may increase the responsiveness of mice to specific odors, suggesting potential modulatory effects on sensory processing [].
  • Dyskinesia: Recent research explores eltoprazine's potential role in alleviating L-DOPA-induced dyskinesia in Parkinson's disease models. This research suggests it might reduce specific brain activity patterns associated with dyskinesia.

XLogP3

1.1

UNII

510M006KO6

Related CAS

98206-09-8 (hydrochloride)

Other CAS

98224-03-4

Wikipedia

Eltoprazine

Dates

Modify: 2023-08-15

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